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Compound of Interest

Compound Name: ONO-0300302

Cat. No.: B10819879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-0300302 is a potent, orally active, and selective antagonist of the Lysophosphatidic Acid

Receptor 1 (LPA1). Originally developed for benign prostatic hyperplasia, its mechanism of

action holds significant therapeutic potential for oncology applications. LPA1 signaling is

implicated in numerous cancer-related processes, including cell proliferation, migration,

invasion, and metastasis[1][2]. These application notes provide a comprehensive overview of

ONO-0300302 and detailed protocols for its investigation in cancer research.

Physicochemical and Pharmacokinetic Properties of
ONO-0300302
A summary of the key quantitative data for ONO-0300302 is presented below. This information

is crucial for designing and interpreting in vitro and in vivo oncology studies.
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Parameter Value Species/Conditions Reference

IC50 (LPA1) 0.086 µM Human LPA1 [3]

IC50 (LPA2) 11.5 µM Human LPA2 [3]

IC50 (LPA3) 2.8 µM Human LPA3 [3]

Binding Affinity (Kd) 0.34 nM
Human LPA1 (at

37°C, 2h)
[4]

Cmax (3 mg/kg p.o.) 233 ng/mL Rat [3]

t1/2 (3 mg/kg p.o.) 6.3 hours Rat [3]

Clearance (1 mg/kg

i.v.)
20.5 mL/min/kg Rat [3]

t1/2 (1 mg/kg i.v.) 7 hours Rat [3]

LPA1 Signaling Pathway in Cancer
The LPA1 receptor, a G protein-coupled receptor (GPCR), is a key mediator of

lysophosphatidic acid (LPA) signaling. In cancer, the activation of LPA1 by LPA can trigger

multiple downstream signaling cascades that promote tumorigenesis and metastasis. ONO-
0300302, by blocking this initial activation step, can inhibit these pro-cancerous signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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